Cas no 634-95-7 (1,1-Diethylurea)

1,1-Diethylurea is a substituted urea derivative with the chemical formula C₅H₁₂N₂O. It is characterized by the presence of two ethyl groups attached to the same nitrogen atom in the urea framework. This compound is primarily utilized as an intermediate in organic synthesis and pharmaceutical research due to its reactivity and ability to participate in condensation and addition reactions. Its structural properties make it suitable for applications in agrochemicals, dyes, and polymer chemistry. 1,1-Diethylurea exhibits stability under standard conditions and offers a balance of solubility in polar and nonpolar solvents, facilitating its use in diverse synthetic pathways. Its well-defined reactivity profile enhances its utility in specialized chemical processes.
1,1-Diethylurea structure
1,1-Diethylurea structure
Product Name:1,1-Diethylurea
CAS No:634-95-7
MF:C5H12N2O
MW:116.161581039429
MDL:MFCD00007960
CID:511283
PubChem ID:87568052
Update Time:2025-10-29

1,1-Diethylurea Chemical and Physical Properties

Names and Identifiers

    • 1,1-Diethylurea
    • N,N-Diethylurea
    • Urea, N,N-diethyl-
    • NSC 165657
    • asym-Diethylurea
    • Diethylurea
    • UREA, 1,1-DIETHYL-
    • Urea, diethyl-
    • Urea,N-diethyl-
    • Urea,1-diethyl-
    • 1,1-Diethyl urea
    • 1,1-Diethylurea (asym-)
    • TUMNHQRORINJKE-UHFFFAOYSA-N
    • 7333AF
    • NSC165657
    • ZB01384
    • EINECS 211-220-3
    • EINECS 256-787-8
    • DTXSID3060900
    • 1,1-Diethylurea, 97%
    • 50816-31-4
    • CS-0181847
    • 3,3-diethylurea
    • SCHEMBL24375
    • SCHEMBL11769258
    • NSC-165657
    • 634-95-7
    • D1567
    • AI3-61341
    • AKOS000141627
    • DB-054498
    • AS-56661
    • NS00035480
    • D89884
    • MFCD00007960
    • BRN 1747730
    • MDL： MFCD00007960
    • Inchi： 1S/C5H12N2O/c1-3-7(4-2)5(6)8/h3-4H2,1-2H3,(H2,6,8)
    • InChI Key： TUMNHQRORINJKE-UHFFFAOYSA-N
    • SMILES： O=C(N)N(CC)CC
    • BRN： 1747730

Computed Properties

  • Exact Mass: 116.09500
  • Monoisotopic Mass: 116.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.3

Experimental Properties

  • Color/Form: White crystals.
  • Density: 0.975
  • Melting Point: 67.0 to 71.0 deg-C
  • Boiling Point: 130°C/3mmHg(lit.)
  • Flash Point: 60 ºC
  • Refractive Index: 1.4432 (estimate)
  • Solubility: water: soluble50g/L, clear
  • PSA: 46.33000
  • LogP: 1.10720
  • Solubility: Soluble in water.

1,1-Diethylurea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • RTECS：YS9353900
  • Hazardous Material Identification： Xn

1,1-Diethylurea Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,1-Diethylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A623499-5g
1,1-Diethylurea
 634-95-7 97%
5g
 $42.0 2024-05-31
Ambeed
A623499-25g
1,1-Diethylurea
 634-95-7 97%
25g
 $210.0 2025-02-24
Chemenu
CM343259-5g
1,1-Diethylurea
 634-95-7 95%+
5g
 $72 2023-02-02
Chemenu
CM343259-25g
1,1-Diethylurea
 634-95-7 95%+
25g
 $215 2023-02-02
Apollo Scientific
OR932849-5g
1,1-Diethylurea
 634-95-7 97%
5g
 £90.00 2025-02-20
Apollo Scientific
OR932849-25g
1,1-Diethylurea
 634-95-7 97%
25g
 £185.00 2025-02-20
abcr
AB141717-25 g
1,1-Diethylurea (asym-), 97%; .
 634-95-7 97%
25 g
 €150.70 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D870863-5g
1,1-Diethylurea
 634-95-7 98%
5g
 ￥238.00 2022-10-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
259454-25G
1,1-Diethylurea
 634-95-7 97%
25G
 ￥921.4 2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1567-25g
1,1-Diethylurea
 634-95-7 97.0%(T)
25g
 ￥705.0 2022-06-10

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